Cas no 1680-29-1 (Decanethioic acid, S-methyl ester)

• Product Name: Decanethioic acid, S-methyl ester
• CAS No: 1680-29-1
• MF: C₁₁H₂₂OS
• MW: 202.356782436371
• CID: 95680
• PubChem ID: 6429307
• Update Time: 2025-04-18

Decanethioic acid, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanethioic acid, S-methyl ester
• S-methyl decanethioate
• SCHEMBL13636538
• ZEBQAJHDEMWJOU-UHFFFAOYSA-N
• 1680-29-1
• S-methylthiodecanoate
• DTXSID80423910

• Inchi： 1S/C11H22OS/c1-3-4-5-6-7-8-9-10-11(12)13-2/h3-10H2,1-2H3
• InChI Key： ZEBQAJHDEMWJOU-UHFFFAOYSA-N
• SMILES： S(C)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 202.13926
• Monoisotopic Mass: 202.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 0.914
• Boiling Point: 266.8°C at 760 mmHg
• Flash Point: 99.6°C
• Refractive Index: 1.463
• PSA: 17.07